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Get Quote

Plant Source Plant Part Key Information
Quantitative Data (if
available)

Bauhinia variegata
(Orchid Tree)

Leaves Documented source; contains
narcissin [1].

Specific concentration
not provided [1].

Hippophae rhamnoides
L. (Sea Buckthorn)

Not
Specified

Known source of Isorhamnetin-3-
O-rutinoside (narcissin) [2].

Specific concentration
not provided [2].

Calendula officinalis
(Marigold)

Not
Specified

Known source of Isorhamnetin-3-
O-rutinoside (narcissin) [2].

Specific concentration
not provided [2].

Experimental Protocols for Flavonoid Analysis

For identifying and quantifying flavonoids like narcissin in plant matrices, the general methodology

involves three key stages [3]. The following workflow outlines a common approach using advanced

techniques:
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1. Sample Preparation
(Grinding, Drying)

2. Compound Extraction

3. Analysis & Identification

Sample Collection

Extraction Method

• Maceration
• Soxhlet

• Supercritical Fluid (SCF)
• Natural Deep Eutectic Solvents (NADES)

Analytical Technique

• LC-HRMS/MS
• HPLC-DAD/UV

• GC-MS
• HPTLC

Click to download full resolution via product page

Stage 1: Sample Preparation

Drying and Comminution: Plant material should be dried (air, oven, or freeze-dried) and ground to a
fine powder to increase the surface area for extraction [4] [3]. Some protocols aim for a final moisture

content of 5-10% dry weight for certain extraction methods [4].

Stage 2: Compound Extraction

Emerging green technologies are increasingly used to replace conventional solvents [3].

Maceration: Soaking plant powder in a solvent (e.g., methanol, ethanol, hydro-alcoholic mixtures) for
an extended period with agitation [1].

Soxhlet Extraction: A classical, exhaustive method using heated solvents; often used as a
benchmark for yield comparison [4].

Supercritical Fluid Extraction (SFE): Using supercritical CO₂ (scCO₂), often with modifiers like
ethanol, to selectively extract target compounds. Yield and selectivity are largely controlled by tuning
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pressure and temperature to adjust CO₂ density [4].

Natural Deep Eutectic Solvents (NADES): Considered a green alternative to volatile organic
solvents (VOCs) [4].

Stage 3: Analysis and Identification

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS/MS): A powerful

technique for precise identification. Metabolites are identified by comparing their retention times and
high-resolution mass spectra with those in databases or standard compounds [5].

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD/UV): Used
for quantification once compounds are identified. Concentrations are determined by comparing peak

areas with standard curves [1].
High-Performance Thin-Layer Chromatography (HPTLC): Also used for the quantification of

flavonoid content in plant extracts [1].

Biosynthetic Pathway of Narcissin

Narcissin is an isorhamnetin flavonoid conjugated with a disaccharide (rutinose). The following diagram

illustrates its biosynthetic relationship with other key flavonoids, which is relevant for understanding its

natural occurrence.
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Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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